Cas no 2228226-27-3 (4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine
• CAS No: 2228226-27-3
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 5876005
• PubChem ID: 165707293
• Update Time: 2025-06-08

4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine
• 2228226-27-3
• EN300-2003920

• Inchi： 1S/C10H10N2O2S2/c1-16(13,14)9-5-3-2-4-7(9)8-6-15-10(11)12-8/h2-6H,1H3,(H2,11,12)
• InChI Key： HPNADIOTCVZESV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1=CSC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 254.01836991g/mol
• Monoisotopic Mass: 254.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine (CAS No. 2228226-27-3)

4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine (CAS No. 2228226-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole core and methanesulfonylphenyl substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine includes a thiazole ring, a heterocyclic moiety known for its versatility in medicinal chemistry. The presence of the methanesulfonylphenyl group enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that play a pivotal role in treating various diseases. This aligns with the growing interest in precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

In addition to its pharmaceutical applications, 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine is also investigated for its role in chemical synthesis. Its reactive sites allow for further functionalization, making it a valuable intermediate in the production of more complex molecules. This has led to increased demand for high-purity samples of CAS No. 2228226-27-3, particularly in academic and industrial laboratories. The compound's stability under various conditions further adds to its appeal, as it can be stored and transported without significant degradation.

Another area of interest is the compound's potential in cancer research. Given the rising global focus on oncology, many researchers are exploring how 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine interacts with cancer cell lines. Preliminary data suggest that it may exhibit inhibitory effects on certain proliferative pathways, though further studies are needed to confirm these findings. This ties into the broader trend of AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds, a topic frequently searched by professionals in the field.

The synthesis of 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions, often starting from commercially available precursors. Optimizing these processes to improve yield and purity is a key focus for chemists, as it directly impacts the cost-effectiveness of large-scale production. This is particularly relevant given the current emphasis on sustainable chemistry and green synthesis, which aim to reduce waste and energy consumption. These keywords are highly searched in the context of modern chemical manufacturing.

From a regulatory perspective, 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine is not classified as a hazardous material, making it easier to handle in laboratory settings. However, standard safety protocols should always be followed to ensure safe usage. The compound's non-toxic profile is an advantage for researchers looking to explore its applications without stringent regulatory hurdles. This aspect is often highlighted in discussions about lab safety and compliance, which are perennial concerns in the scientific community.

In summary, 4-(2-methanesulfonylphenyl)-1,3-thiazol-2-amine (CAS No. 2228226-27-3) is a compound of significant interest due to its multifaceted applications in pharmaceuticals, chemical synthesis, and cancer research. Its unique structural features and potential therapeutic benefits make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a key player in the advancement of drug discovery and molecular biology.